![molecular formula C12H15N3O5 B6207642 2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate CAS No. 2731010-58-3](/img/no-structure.png)
2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate
Overview
Description
2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate, also known as 2,5-Dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate, is a novel synthetic compound that has been studied for its potential applications in scientific research. This compound is a derivative of the amino acid alanine, and has been studied for its potential to act as a substrate for enzymes, and to act as an inhibitor of certain biochemical pathways. The purpose of
Scientific Research Applications
2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoaterolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate has been studied for its potential applications in scientific research. This compound has been studied for its potential to act as a substrate for enzymes, and to act as an inhibitor of certain biochemical pathways. In particular, this compound has been studied for its potential to inhibit the activity of enzymes involved in the metabolism of drugs and other xenobiotics. Additionally, this compound has been studied for its potential to inhibit the activity of enzymes involved in the synthesis of fatty acids and other lipids.
Mechanism of Action
The mechanism of action of 2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoaterolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate is not fully understood. However, it is believed that this compound acts as a substrate for enzymes involved in the metabolism of drugs and other xenobiotics, as well as an inhibitor of enzymes involved in the synthesis of fatty acids and other lipids. Additionally, this compound has been shown to interact with certain cellular components, such as nuclear receptors, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoaterolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate have not been extensively studied. However, studies have shown that this compound has the potential to inhibit the activity of certain enzymes involved in the metabolism of drugs and other xenobiotics, as well as the synthesis of fatty acids and other lipids. Additionally, this compound has been shown to interact with certain cellular components, such as nuclear receptors, which may play a role in its mechanism of action.
Advantages and Limitations for Lab Experiments
2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoaterolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate has several advantages for use in laboratory experiments. This compound is relatively easy to synthesize, and is stable in aqueous solutions. Additionally, this compound is relatively non-toxic, and has been shown to interact with certain cellular components, such as nuclear receptors, which may be useful for certain types of experiments. However, this compound has several limitations for use in laboratory experiments. This compound is not very soluble in water, and can be difficult to work with in certain types of experiments. Additionally, this compound is not very stable in organic solvents, and can degrade over time.
Future Directions
Despite the potential of 2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoaterolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate, there is still much that is unknown about this compound. Future research should focus on further elucidating the mechanism of action of this compound, as well as exploring its potential applications in drug metabolism and synthesis. Additionally, further research should focus on optimizing the synthesis of this compound, as well as exploring its potential applications in other areas, such as biochemistry and cell biology. Finally, further research should focus on exploring the potential toxicity of this compound, as well as exploring its potential for use in therapeutic applications.
Synthesis Methods
2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoaterolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate is synthesized through a two-step process. The first step involves the reaction of an alanine derivative with a nitrogen-containing compound, such as dimethylformamide or dimethylacetamide, to form a pyrrolidin-1-yl carbamate. The second step involves the reaction of the pyrrolidin-1-yl carbamate with a prop-2-yn-1-yl carbamate to form 2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate' involves the reaction of 4-aminobutanoic acid with propargyl chloroformate to form prop-2-yn-1-yl carbamate. This intermediate is then reacted with 2,5-dioxopyrrolidine-1-carboxylic acid to form the final product.", "Starting Materials": [ "4-aminobutanoic acid", "propargyl chloroformate", "2,5-dioxopyrrolidine-1-carboxylic acid" ], "Reaction": [ "Step 1: React 4-aminobutanoic acid with propargyl chloroformate in the presence of a base such as triethylamine to form prop-2-yn-1-yl carbamate.", "Step 2: React prop-2-yn-1-yl carbamate with 2,5-dioxopyrrolidine-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the final product, 2,5-dioxopyrrolidin-1-yl 4-{[(prop-2-yn-1-yl)carbamoyl]amino}butanoate." ] } | |
CAS RN |
2731010-58-3 |
Molecular Formula |
C12H15N3O5 |
Molecular Weight |
281.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
